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Hazard Summary for Trilinolein

Aspect Classification / Information

GHS Hazard Statement H413 [1] [2]

Hazard Statement Text May cause long lasting harmful effects to aquatic life [1] [2]

Signal Word No signal word assigned [1]

Hazard Pictogram Not applicable (GHS09 environment pictogram typically for H400, H401,

H410, H411) [3]

Precautionary
Statements

P273 (Avoid release to the environment) and P501 (Dispose of

contents/container to...) [1]

Regulatory and Safety Context

Environmental Hazard: The H413 statement places trilinolein in the lowest category (Category 4)
for chronic hazards to the aquatic environment [2]. This indicates adverse effects are possible but are

considered less severe than categories defined by H412, H411, or H410.
Broader Safety Profile: A comprehensive safety assessment of various glyceryl triesters

(triglycerides), including trilinolein, concluded that these ingredients are safe as used in cosmetic
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formulations [4]. The assessment noted that triglycerides primarily function as skin-conditioning

agents and are metabolized similarly to dietary fats when ingested [4].
Penetration Enhancement Note: The same safety assessment highlights that some glyceryl

triesters can enhance the skin penetration of other chemicals. It recommends exercising care when
formulating cosmetics with these ingredients [4].

Risk Management and Handling Guidance

For researchers handling trilinolein in a laboratory setting, the following protocols are advised based on its

Safety Data Sheet (SDS) information [1]:

Personal Protective Equipment (PPE): Wear fire-resistant, impervious clothing and chemical-

impermeable gloves. Use safety goggles and ensure adequate ventilation. If exposure limits are
unknown or irritation is experienced, use a full-face respirator.

Spill and Leak Procedure: Avoid creating dust and prevent the substance from entering drains or
the environment. Collect spilled material into suitable closed containers for disposal using spark-proof

tools.
Safe Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area, separated

from foodstuffs and incompatible materials.
Waste Disposal: The material should be disposed of at a licensed chemical destruction plant or via

controlled incineration. Do not contaminate water, food, or feed through storage or disposal practices.

Experimental & Regulatory Considerations

The following diagram outlines the key considerations for handling trilinolein based on its hazard profile.
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Environmental Hazard Mitigation Lab Safety & Disposal

Handling Trilinolein (H413)

Prevent release to environment Use impermeable gloves & goggles

Avoid discharge to drains

Follow P273 & P501 protocols

Ensure adequate ventilation

Dispose via licensed facility

Click to download full resolution via product page

Trilinolein Handling Protocol

This information should be integrated into your laboratory's chemical hygiene plan and environmental

management procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [trilinolein hazard statements H413]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b630364#trilinolein-hazard-statements-

h413]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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